Cas no 1351487-74-5 ((3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione)

• Product Name: (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione
• CAS No: 1351487-74-5
• MF: C₁₇H₁₃NS₂
• MW: 295.42182135582
• CID: 6288689
• PubChem ID: 3618245
• Update Time: 2025-10-28

(3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione Chemical and Physical Properties

Names and Identifiers

• (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione
• F0349-4640
• 56429-14-2
• SR-01000390936-1
• EU-0000352
• (E)-5-phenyl-3-((phenylamino)methylene)thiophene-2(3H)-thione
• IDI1_009045
• IFLab1_001178
• (3E)-5-phenyl-3-[(phenylamino)methylidene]-2,3-dihydrothiophene-2-thione
• SR-01000390936
• AKOS024361157
• 5-phenyl-3-(phenyliminomethyl)thiophene-2-thiol
• 1351487-74-5
• HMS1415F12
• AKOS024575982

• Inchi： 1S/C17H13NS2/c19-17-14(12-18-15-9-5-2-6-10-15)11-16(20-17)13-7-3-1-4-8-13/h1-12,19H/b18-12+
• InChI Key： INDJFTMRPWNEOB-LDADJPATSA-N
• SMILES： S1C(=C(/C=N/C2C=CC=CC=2)C=C1C1C=CC=CC=1)S

Computed Properties

• Exact Mass: 295.04894177g/mol
• Monoisotopic Mass: 295.04894177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 41.6Ų

Additional information on (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione

Introduction to (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione (CAS No. 1351487-74-5)

Compound (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione, identified by its CAS number 1351487-74-5, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of heterocyclic thiones, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this molecule incorporates a thiophene ring, which is a core scaffold in many pharmacologically active agents, alongside functional groups that contribute to its unique chemical and biological properties.

The< strong> thiophene core of (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione is a key feature that imparts specific electronic and steric characteristics to the molecule. Thiophenes are known for their stability and ability to participate in various chemical reactions, making them valuable in the synthesis of complex organic compounds. The presence of a< strong> phenyl group at the 5-position and a< strong> phenylamino methylidene group at the 3-position further enhances the compound's reactivity and potential utility in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, heterocyclic compounds have emerged as a promising class of molecules due to their ability to interact with biological targets in unique ways. (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione stands out as a compound with potential applications in various therapeutic areas, including anti-inflammatory, anti-microbial, and anti-cancer treatments.

The< strong> phenylamino methylidene moiety in the structure of this compound is particularly noteworthy, as it can serve as a hydrogen bond acceptor or donor depending on the environment. This dual functionality makes it an attractive candidate for designing molecules that can interact with biological receptors or enzymes in a targeted manner. Additionally, the< strong> dihydrothiophene ring system provides additional conformational flexibility, allowing for the exploration of multiple binding modes with biological targets.

Recent studies have highlighted the importance of< strong> heterocyclic thiones in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-microbial effects. The structural features of (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione align well with these findings, suggesting that it may possess similar beneficial properties.

The synthesis of (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione involves several key steps that highlight the ingenuity of modern organic chemistry. The construction of the thiophene ring is typically achieved through cyclization reactions involving appropriate precursors. Subsequent functionalization at the 5-position with a phenyl group and at the 3-position with a phenylamino methylidene group requires careful control of reaction conditions to ensure high yield and purity.

In terms of pharmaceutical applications, (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione has shown promise in preclinical studies as a potential lead compound for drug development. Its ability to interact with biological targets suggests that it could be modified further to enhance its potency and selectivity. The< strong> phenyl and< strong> phenylamino moiety provide multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties for specific therapeutic needs.

The< strong> dihydrothiophene core also offers opportunities for further derivatization. By introducing additional functional groups or altering the substitution pattern on the thiophene ring, new analogs can be generated with tailored biological activities. This flexibility makes (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione a valuable starting point for exploring novel drug candidates.

In conclusion, (3E)-5-phenyl-3-(phenylamino)methylidene-2,3-dihydrothiophene-2-thione (CAS No. 1351487-74) is a compound of significant interest in pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of functional groups such as< strong> phenyl ,< strong> phenylamino , and< strong> dihydrothiophene moiety makes it an attractive candidate for further investigation and development into novel therapeutic agents. As research in heterocyclic chemistry continues to advance, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.